N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)biphenyl-4-carboxamide

• IUPAC Name: N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-4-phenylbenzamide
• InChI: InChI=1S/C19H19N3OS/c1-19(2,3)17-21-22-18(24-17)20-16(23)15-11-9-14(10-12-15)13-7-5-4-6-8-13/h4-12H,1-3H3,(H,20,22,23)
• InChI Key: GHLNCGJCTQJJCH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN=C(S1)NC(=O)C2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C19H19N3OS
• Molecular Weight: 337.4 g/mol

Description

N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)biphenyl-4-carboxamide is a compound that belongs to the class of thiadiazole derivatives Thiadiazoles are heterocyclic compounds containing sulfur and nitrogen atoms in a five-membered ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)biphenyl-4-carboxamide typically involves the reaction of 5-tert-butyl-1,3,4-thiadiazole-2-amine with biphenyl-4-carboxylic acid chloride. The reaction is carried out in the presence of a base such as triethylamine in an organic solvent like dichloromethane. The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or column chromatography to obtain the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis .

Chemical Reactions Analysis

Types of Reactions

N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)biphenyl-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The thiadiazole ring can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction of the compound can be achieved using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amide group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents at elevated temperatures.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are usually performed in anhydrous solvents like tetrahydrofuran or ethanol.

Substitution: Nucleophiles such as amines, alcohols, or thiols; reactions are conducted in the presence of a base like triethylamine or sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or alcohols. Substitution reactions can result in various derivatives with different functional groups .

Scientific Research Applications

N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)biphenyl-4-carboxamide has several scientific research applications, including:

Medicinal Chemistry: The compound exhibits potential anticancer, antimicrobial, and anti-inflammatory activities.

Agriculture: Thiadiazole derivatives are known for their herbicidal and fungicidal properties.

Materials Science: The compound can be used in the synthesis of advanced materials, such as polymers and nanomaterials, due to its unique structural features.

Mechanism of Action

The mechanism of action of N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)biphenyl-4-carboxamide involves its interaction with specific molecular targets and pathways. For instance, in medicinal applications, the compound may inhibit enzymes or receptors involved in disease progression. The thiadiazole ring can interact with nucleic acids, proteins, or other biomolecules, leading to the disruption of cellular processes such as DNA replication, protein synthesis, or signal transduction .

Comparison with Similar Compounds

Similar Compounds

• 2-Amino-5-tert-butyl-1,3,4-thiadiazole
• N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide
• 5-tert-butyl-2-methylamino-1,3,4-thiadiazole

Uniqueness

N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)biphenyl-4-carboxamide stands out due to its biphenyl-4-carboxamide moiety, which imparts unique physicochemical properties and enhances its biological activity. This structural feature differentiates it from other thiadiazole derivatives and contributes to its potential as a versatile compound in various applications .